Cas no 120893-63-2 (Benzonitrile,4-(pentyloxy)-)

Benzonitrile,4-(pentyloxy)- structure
Benzonitrile,4-(pentyloxy)- structure
Product Name:Benzonitrile,4-(pentyloxy)-
CAS No:120893-63-2
MF:C12H15NO
MW:189.253603219986
MDL:MFCD00143368
CID:133244
PubChem ID:9990054
Update Time:2025-04-19

Benzonitrile,4-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-(pentyloxy)-
    • 4-N-PENTYLOXYBENZONITRILE
    • 4-pentoxybenzonitrile
    • 1-(4-cyanophenyl)oxypentane
    • 4-(PENTYLOXY)BENZONITRILE
    • 4-pentyloxybenzenecarbonitrile
    • 4-PENTYLOXYBENZONITRILE
    • 4-n-Pentoxybenzonitrile
    • ANZLXEJIUCCEBJ-UHFFFAOYSA-N
    • SCHEMBL8521292
    • AKOS000198119
    • MFCD00143368
    • FT-0695639
    • CS-0366481
    • Benzonitrile, 4-(pentyloxy)-
    • DTXSID10433744
    • 120893-63-2
    • MDL： MFCD00143368
    • Inchi： 1S/C12H15NO/c1-2-3-4-9-14-12-7-5-11(10-13)6-8-12/h5-8H,2-4,9H2,1H3
    • InChI Key： ANZLXEJIUCCEBJ-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C#N)=CC=1)CCCCC

Computed Properties

  • Exact Mass: 189.11500
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02000
  • LogP: 3.12728

Benzonitrile,4-(pentyloxy)- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzonitrile,4-(pentyloxy)- Pricemore >>

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